N-(2-cyanophenyl)-2-[(4-methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N-(2-cyanophenyl)-2-[(4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H12N4O2S/c1-9-6-12(19)18-14(16-9)21-8-13(20)17-11-5-3-2-4-10(11)7-15/h2-6H,8H2,1H3,(H,17,20)(H,16,18,19)
• InChI Key: ORPAOFUGZREFQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)SCC(=O)NC2=CC=CC=C2C#N
• Molecular Formula: C14H12N4O2S
• Molecular Weight: 300.34 g/mol

Description

N-(2-cyanophenyl)-2-[(4-methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is commonly referred to as CMOP-TA and has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of CMOP-TA involves the inhibition of various enzymes and pathways involved in inflammation, oxidative stress, and microbial growth. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, and to scavenge reactive oxygen species (ROS), which are involved in oxidative stress.
Biochemical and Physiological Effects
CMOP-TA has been found to exhibit various biochemical and physiological effects, including the inhibition of inflammation, oxidative stress, and microbial growth. This compound has been shown to reduce the production of inflammatory mediators, such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α), and to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and glutathione peroxidase (GPx).

Advantages and Limitations for Lab Experiments

CMOP-TA has several advantages and limitations for lab experiments. One advantage is its stability and solubility in various solvents, which makes it easy to handle and study. Another advantage is its low toxicity, which allows for higher doses to be used in experiments. One limitation is its limited availability, which makes it difficult to obtain in large quantities. Another limitation is its high cost, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of CMOP-TA. One direction is the development of new drugs based on the structure and properties of this compound. Another direction is the study of its effects on various diseases, such as cancer, diabetes, and Alzheimer's disease. Additionally, the study of its interactions with other compounds and pathways may provide new insights into its mechanism of action and potential applications.

Scientific Research Applications

CMOP-TA has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been found to exhibit anti-inflammatory, antioxidant, and antimicrobial properties, making it a promising candidate for the development of new drugs.